Cas no 1615213-37-0 (1-propyl-1H-1,2,3-benzotriazol-4-amine)

• Product Name: 1-propyl-1H-1,2,3-benzotriazol-4-amine
• CAS No: 1615213-37-0
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5749926
• PubChem ID: 165737863
• Update Time: 2023-11-14

1-propyl-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6750224
• 1-propyl-1H-1,2,3-benzotriazol-4-amine
• 1615213-37-0

• Inchi： 1S/C9H12N4/c1-2-6-13-8-5-3-4-7(10)9(8)11-12-13/h3-5H,2,6,10H2,1H3
• InChI Key： XUPYBHNGMFAZIH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2N=N1)N)CCC

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų